Cas no 2169457-75-2 (1-(butan-2-yl)-4-(chloromethyl)-3-methyl-1H-pyrazole)

• Product Name: 1-(butan-2-yl)-4-(chloromethyl)-3-methyl-1H-pyrazole
• CAS No: 2169457-75-2
• MF: C₉H₁₅ClN₂
• MW: 186.681801080704
• CID: 6415062
• PubChem ID: 165792878
• Update Time: 2025-06-13

1-(butan-2-yl)-4-(chloromethyl)-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(butan-2-yl)-4-(chloromethyl)-3-methyl-1H-pyrazole
• 2169457-75-2
• EN300-1461275

• Inchi： 1S/C9H15ClN2/c1-4-7(2)12-6-9(5-10)8(3)11-12/h6-7H,4-5H2,1-3H3
• InChI Key： FWPIYKNOBIPGJU-UHFFFAOYSA-N
• SMILES： ClCC1C(C)=NN(C=1)C(C)CC

Computed Properties

• Exact Mass: 186.0923762g/mol
• Monoisotopic Mass: 186.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.8Ų

Additional information on 1-(butan-2-yl)-4-(chloromethyl)-3-methyl-1H-pyrazole

Professional Introduction to Compound with CAS No. 2169457-75-2 and Product Name: 1-(butan-2-yl)-4-(chloromethyl)-3-methyl-1H-pyrazole

The compound with the CAS number 2169457-75-2 and the product name 1-(butan-2-yl)-4-(chloromethyl)-3-methyl-1H-pyrazole represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular pharmacology. The presence of both butan-2-yl and chloromethyl substituents in the pyrazole core suggests a versatile chemical entity that could serve as a key intermediate in synthesizing novel therapeutic agents.

Recent studies have highlighted the importance of heterocyclic compounds, particularly pyrazoles, in medicinal chemistry. Pyrazoles are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific modification of 1-(butan-2-yl)-4-(chloromethyl)-3-methyl-1H-pyrazole with a butyl group at the 1-position and a chloromethyl group at the 4-position enhances its reactivity, making it an attractive scaffold for further derivatization. This structural design allows for the exploration of diverse pharmacophores, which could lead to the development of new drugs targeting various diseases.

In the context of modern drug discovery, the synthesis and characterization of such compounds are crucial steps in identifying lead candidates for clinical trials. The chloromethyl moiety in particular is a valuable functional group for introducing further modifications through nucleophilic substitution reactions. This property makes 1-(butan-2-yl)-4-(chloromethyl)-3-methyl-1H-pyrazole a promising building block for creating complex molecules with tailored biological activities. Researchers have been exploring its potential in designing inhibitors for enzymes involved in metabolic pathways relevant to cancer and inflammation.

One of the most compelling aspects of this compound is its versatility in chemical transformations. The combination of the butan-2-yl side chain and the chloromethyl group provides multiple sites for functionalization, enabling chemists to tailor the molecule's properties according to specific therapeutic needs. For instance, linking this compound to other pharmacophores through click chemistry or other synthetic strategies could yield novel derivatives with enhanced efficacy and reduced toxicity. Such approaches are increasingly employed in contemporary drug development pipelines to optimize lead compounds.

The relevance of this compound is further underscored by recent advancements in computational chemistry and molecular modeling. These tools have enabled researchers to predict the binding modes of small molecules with biological targets with remarkable accuracy. By leveraging these techniques, scientists can rationalize the design of 1-(butan-2-yl)-4-(chloromethyl)-3-methyl-1H-pyrazole derivatives that are more likely to interact effectively with desired targets. This interdisciplinary approach has accelerated the pace at which new drug candidates are identified and validated.

Moreover, the synthesis of this compound exemplifies the growing importance of green chemistry principles in pharmaceutical research. Modern synthetic methodologies emphasize efficiency, sustainability, and minimal waste generation. The preparation of 1-(butan-2-yl)-4-(chloromethyl)-3-methyl-1H-pyrazole has been optimized to minimize hazardous byproducts and improve yields, aligning with global efforts to promote environmentally responsible chemical practices. Such innovations not only enhance the practicality of drug development but also contribute to broader sustainability goals.

The potential applications of this compound extend beyond traditional pharmaceuticals. In agrochemical research, for example, derivatives of pyrazoles have shown promise as herbicides and fungicides due to their ability to disrupt essential biological processes in pests. The structural features of 1-(butan-2-yl)-4-(chloromethyl)-3-methyl-1H-pyrazole make it a candidate for developing next-generation crop protection agents that are more effective and environmentally benign.

In conclusion, 1-(butan-2-yl)-4-(chloromethyl)-3-methyl-1H-pyrazole (CAS No. 2169457-75-2) represents a significant contribution to the field of chemical biology and pharmaceutical science. Its unique structural attributes and versatile reactivity position it as a valuable tool for drug discovery and molecular innovation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing next-generation therapeutics that address unmet medical needs.